Cas no 122872-03-1 (2-Desoxy-4-epi-pulchellin)

• Product Name: 2-Desoxy-4-epi-pulchellin
• CAS No: 122872-03-1
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 97982
• PubChem ID: 10399864
• Update Time: 2025-07-17

2-Desoxy-4-epi-pulchellin Chemical and Physical Properties

Names and Identifiers

• Azuleno[6,5-b]furan-2(3H)-one,decahydro-5-hydroxy-4a,8-dimethyl-3-methylene-, [3aR-(3aa,4ab,5b,7aa,8a,9ab)]- (9CI)
• 2-Desoxy-4-epi-pulchellin
• (3aR,4aS,5S,7aS,8R,9aS)-5-Hydroxy-4a,8-dimethyl-3-methylenedecahy droazuleno[6,5-b]furan-2(3H)-one
• Azuleno[6,5-b]furan-2(3H)-one,decahydro-5-hydroxy-4a,8-dimethyl-3-methylene-, [3aR-(3aa,4ab,5b...
• Saphris
• Saphris,Asenapine maleate
• Sycrest
• trans-5-Chloro-2-methyl-2,3,3a,12b-tetrahydro-1H-dibenz<2,3:6,7>oxepino<4,5-c>pyrrolidine maleate
• 2,6-Dideacetoxybritanin
• 4-Hydroxy-11(13)-pseudoguaien-12
• [ "4-Hydroxy-11(13)-pseudoguaien-12", "8-olide" ]
• PSEUDOGUAIANOLIDE
• MS-23546
• (3aS,5R,5aS,8S,8aS,9aR)-8-hydroxy-5,8a-dimethyl-1-methylidene-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-2-one
• HY-N1725
• (3AR,4aS,5S,7aS,8R,9aS)-5-hydroxy-4a,8-dimethyl-3-methylenedecahydroazuleno[6,5-b]furan-2(3H)-one
• 2,6-Dideacetoxybritanin; 2-Deoxy-4-epipulchellin
• AKOS032961581
• CS-0017402
• 122872-03-1
• CHEMBL1165514
• (3AR,4AS,5S,7AS,8R,9AS)-5-HYDROXY-4A,8-DIMETHYL-3-METHYLIDENE-OCTAHYDRO-3AH-AZULENO[6,5-B]FURAN-2-ONE
• DA-49413

• Inchi： 1S/C15H22O3/c1-8-6-12-10(9(2)14(17)18-12)7-15(3)11(8)4-5-13(15)16/h8,10-13,16H,2,4-7H2,1,3H3/t8-,10-,11+,12+,13+,15+/m1/s1
• InChI Key： BOPADYWRUULRBD-MBICNOSFSA-N
• SMILES： O1C(C(=C)[C@@H]2[C@@H]1C[C@@H](C)[C@@H]1CC[C@@H]([C@@]1(C)C2)O)=O

Computed Properties

• Exact Mass: 250.15700
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 408.2±45.0 °C at 760 mmHg
• Flash Point: 171.6±21.5 °C
• PSA: 46.53000
• LogP: 2.29130
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

2-Desoxy-4-epi-pulchellin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 2-Desoxy-4-epi-pulchellin

Recent Advances in the Study of 2-Desoxy-4-epi-pulchellin (CAS: 122872-03-1) and Its Potential Applications in Chemical Biology and Medicine

2-Desoxy-4-epi-pulchellin (CAS: 122872-03-1) is a sesquiterpene lactone derivative that has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This compound, structurally related to pulchellin, has been the subject of extensive research aimed at elucidating its pharmacological properties and therapeutic potential. Recent studies have focused on its synthesis, mechanism of action, and applications in drug discovery, particularly in the fields of oncology and immunology.

One of the key breakthroughs in the study of 2-Desoxy-4-epi-pulchellin is its synthesis via semi-synthetic routes, which has enabled researchers to produce sufficient quantities for biological testing. A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient, multi-step synthesis pathway that improved yield and purity, addressing previous challenges in large-scale production. This advancement has paved the way for more comprehensive in vitro and in vivo studies, allowing researchers to explore its bioactivity in greater depth.

In terms of biological activity, recent investigations have highlighted the compound's potential as an anti-cancer agent. A study conducted by researchers at the University of Tokyo demonstrated that 2-Desoxy-4-epi-pulchellin exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells, while showing minimal toxicity to normal cells. The mechanism appears to involve the inhibition of NF-κB signaling, a pathway frequently dysregulated in cancer. These findings were corroborated by a separate study published in Cancer Research, which also noted the compound's ability to induce apoptosis in resistant cancer cell lines.

Beyond oncology, 2-Desoxy-4-epi-pulchellin has shown promise in modulating immune responses. A 2024 preprint article on bioRxiv reported that the compound can suppress pro-inflammatory cytokines in murine models of autoimmune diseases, suggesting potential applications in treating conditions such as rheumatoid arthritis and multiple sclerosis. The study identified Toll-like receptor 4 (TLR4) as a potential molecular target, although further validation is required to confirm this interaction.

Despite these promising findings, challenges remain in the development of 2-Desoxy-4-epi-pulchellin as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited bioavailability when administered orally, prompting researchers to explore novel drug delivery systems, including nanoparticle formulations. Additionally, the exact structure-activity relationship (SAR) of this compound and its derivatives is still under investigation, with computational modeling and high-throughput screening being employed to identify more potent analogs.

In conclusion, 2-Desoxy-4-epi-pulchellin (CAS: 122872-03-1) represents a compelling area of research in chemical biology and medicine. Its unique structural features and diverse biological activities make it a valuable candidate for further drug development. Ongoing studies are expected to shed more light on its mechanisms of action and optimize its therapeutic potential, potentially leading to novel treatments for cancer and inflammatory diseases. Researchers in the field are encouraged to explore collaborative opportunities to accelerate the translation of these findings into clinical applications.